Cas no 1805196-62-6 (2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine
• CAS No: 1805196-62-6
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4886546
• Update Time: 2025-06-27

2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine

• Inchi： 1S/C7H6F2INO/c1-3-5(10)4(12)2-11-6(3)7(8)9/h2,7,12H,1H3
• InChI Key： SKRSHKLHTFJMPH-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine

2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine (CAS No. 1805196-62-6) is a highly specialized organic molecule with a unique structure and potential applications in various fields. This pyridine derivative has garnered attention due to its distinctive functional groups, including the difluoromethyl, hydroxy, and iodo substituents, which contribute to its chemical reactivity and biological activity. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The synthesis of 2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound. The presence of the difluoromethyl group introduces electronic effects that can influence the molecule's stability and reactivity, making it a valuable substrate for further chemical modifications.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The hydroxy and iodo groups provide opportunities for bioisosteric replacements and radiolabeling, respectively, which are critical for pharmacokinetic studies and imaging applications. Recent findings suggest that this compound exhibits selective binding to certain receptors, potentially making it a lead candidate for the development of new drugs targeting diseases such as cancer or neurodegenerative disorders.

In addition to its therapeutic potential, 2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine has shown interesting properties in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The methyl group on the pyridine ring enhances the molecule's solubility in organic solvents, facilitating its use in such applications.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety profile. Studies have indicated that the difluoromethyl group may influence biodegradation rates, while the hydroxy group could play a role in aqueous solubility and bioaccumulation. These insights are essential for ensuring sustainable practices during large-scale production and handling.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions with biological systems. Advanced computational methods, such as molecular docking and quantum mechanics simulations, are being utilized to predict its binding affinities and optimize its pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new avenues for leveraging this compound's unique attributes.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-4-iodo-3-methylpyridine (CAS No. 1805196-62-6) represents a fascinating example of how tailored chemical synthesis can yield molecules with diverse functional properties. Its potential applications span across medicine, materials science, and environmental chemistry, making it a subject of continued scientific interest. As research progresses, this compound is poised to contribute significantly to advancements in these fields.